Methyl 4-((2-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate

• IUPAC Name: methyl 4-[(2-methoxyphenyl)methylamino]-2-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C19H18N2O4/c1-24-15-10-6-3-7-12(15)11-20-17-13-8-4-5-9-14(13)21-18(22)16(17)19(23)25-2/h3-10H,11H2,1-2H3,(H2,20,21,22)
• InChI Key: LVSXHSAFDDTDGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=C(C(=O)NC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the quinoline ring, the introduction of the amine and methoxy groups, and the formation of the ester. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoline ring, along with the attached functional groups. The positions of these groups on the ring would significantly influence the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the amine group could participate in reactions with acids, the ester group could undergo hydrolysis, and the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine and ester groups could increase its solubility in polar solvents. The aromatic ring could contribute to its stability and possibly its color.

Scientific Research Applications

Synthesis and Structural Analysis

• A novel one-pot synthesis method for methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate has been developed, which is closely related to the requested compound. This method involves the condensation of methyl 2-isothiocyanatobenzoate and methyl malonate, with the structure confirmed through various analytical techniques, highlighting the significance of intramolecular hydrogen bonding (Kovalenko et al., 2019).

Application in Pharmaceutical Synthesis

• Research on derivatives of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid reveals their potential as intermediates for the synthesis of conformationally defined excitatory amino acid antagonists, demonstrating the versatility of similar structures in drug development (Macháček et al., 2006).

Potential as Enzymatic Synthesis Intermediates

• The asymmetric synthesis of a key dextromethorphan intermediate showcases the application of cyclohexylamine oxidase in producing enantioenriched 1-benzyl-OHIQ derivatives, emphasizing the role of such compounds in synthesizing pharmaceuticals with high stereochemical control (Wu et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it might interact with biological receptors or enzymes. The presence of the amine group could allow it to act as a base, accepting protons in biological systems.

Safety and Hazards

As with any chemical compound, handling “Methyl 4-((2-methoxybenzyl)amino)-2-oxo-1,2-dihydroquinoline-3-carboxylate” would require appropriate safety precautions. The specific hazards would depend on its physical and chemical properties.

Future Directions

The study and application of this compound could have various future directions. If it shows promising properties, it could be further studied for potential uses in fields like medicine or materials science.